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Compound of Interest

Compound Name:
1-(But-3-yn-1-yl)-4-

methoxybenzene

Cat. No.: B3330745 Get Quote

General Reaction Scheme
The foundational reaction for the applications described below is the Copper(I)-Catalyzed

Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of click chemistry.[1] This reaction

facilitates the covalent linkage of an azide-functionalized molecule to an alkyne-functionalized

molecule, such as 1-(But-3-yn-1-yl)-4-methoxybenzene, to form a stable 1,2,3-triazole ring.[2]

[3] The reaction is highly efficient, specific, and biocompatible, making it suitable for a wide

range of applications.[1][2][3]

Reactants

Catalytic System

Product

1-(But-3-yn-1-yl)-4-methoxybenzene

1,4-Disubstituted 1,2,3-Triazole Conjugate

+

Azide-Functionalized Molecule (R-N3) Cu(I) Source (e.g., CuSO4)

Reducing Agent (e.g., Sodium Ascorbate)

Reduces Cu(II) to Cu(I)

Stabilizing Ligand (e.g., THPTA)

Stabilizes Cu(I)

1. Prepare Reagents
(Protein, Alkyne, Catalyst)

2. Mix Protein and
Alkyne-Linker

3. Initiate Click Reaction
(Add Catalyst/Reductant)

4. Incubate
(Room Temp, 1 hr)

5. Purify Conjugate
(Size Exclusion Chromatography)

6. Characterize
(Spectroscopy, SDS-PAGE)
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Core Scaffold Variable Azide Partners (R-N3)

Resulting Triazoles & Activity

1-(But-3-yn-1-yl)-4-methoxybenzene

TMB-01
(Low Activity)

+

TMB-02
(Moderate Activity)

+

TMB-03
(High Activity)

+

Benzyl Azide 4-Azidoaniline 1-Azidoadamantane

Conclusion:
Bulky, lipophilic 'R' groups
increase cytotoxic activity.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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